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Compound of Interest

Compound Name:
3-(2,4-Dioxo-1,3-diaza-

spiro[4.4]non-3-yl)-propionic acid

CAS No.: 852400-00-1

Cat. No.: B1304835

Get Quote

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for

spirohydantoin analogs, a class of compounds recognized for its therapeutic versatility. We will

dissect the key structural modifications that govern their biological activity against various

targets, offering a comparative framework for researchers and drug development professionals.

This document moves beyond a simple recitation of facts to explain the causal relationships

between molecular architecture and pharmacological outcomes, grounded in experimental

data.

Introduction: The Spirohydantoin Scaffold as a
Privileged Structure
The spirohydantoin motif, characterized by a hydantoin ring fused to another cyclic system

through a single shared carbon atom (a spiro center), represents a privileged scaffold in

medicinal chemistry. This rigid, three-dimensional structure allows for precise orientation of

functional groups into biological targets, often leading to enhanced potency and selectivity

compared to more flexible acyclic analogs. The hydantoin ring itself offers crucial hydrogen

bond donor and acceptor sites, which are fundamental for molecular recognition at enzyme
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active sites or receptor binding pockets. The diverse biological activities of these compounds,

ranging from enzyme inhibition to receptor antagonism, underscore the scaffold's utility in drug

design.[1][2] This guide will explore the SAR of spirohydantoin analogs in three key therapeutic

areas: diabetic complications, oncology, and central nervous system disorders.

Spirohydantoin Analogs as Aldose Reductase
Inhibitors (ARIs)
The enzyme aldose reductase (ALR2) is a key target in the management of chronic diabetic

complications.[3] By catalyzing the conversion of glucose to sorbitol, its overactivity leads to

osmotic stress and cellular damage in tissues like the lens, retina, and peripheral nerves.[3][4]

Spirohydantoins were among the first potent ALR2 inhibitors discovered, with Sorbinil being a

prominent clinical candidate.

Core Scaffold and Key SAR Insights
The foundational SAR for spirohydantoin ARIs is built around a spiro-chromanone or related

heterocyclic core. The general pharmacophore consists of the spiro-fused ring system that

interacts with a hydrophobic pocket in the enzyme and the hydantoin ring that anchors the

molecule through hydrogen bonds to the active site.

The Hydantoin Headgroup: The N1-H and N3-H protons of the hydantoin ring are critical for

activity. They form key hydrogen bonds with residues in the active site of ALR2. Alkylation or

modification of these positions generally leads to a significant loss of potency.

The Spirocyclic Core: Spirohydantoins derived from 6-halogenated 4-chromanones exhibit

optimal in vivo activity.[3] The halogen atom (particularly fluorine or chlorine) at the 6-position

of the chroman ring enhances binding affinity.

Stereochemistry: The inhibitory activity is highly stereospecific. For Sorbinil (2,4-dihydro-6-

fluorospiro[4H-1-benzopyran-4,4'-imidazolidine]-2',5'-dione), the activity resides exclusively

in the (4S)-isomer.[3]

Bioisosteric Replacement: While the hydantoin ring is effective, concerns over potential side

effects led to its replacement. A spiro hydroxy acetic acid moiety was found to be an effective
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bioisostere, mimicking the anionic character and hydrogen bonding capacity of the hydantoin

ring while improving the safety profile in some cases.[5]
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Caption: Key pharmacophoric elements for spirohydantoin-based ALR2 inhibitors.

Comparative Performance Data
The following table summarizes the in vitro ALR2 inhibitory activity of representative

spirohydantoin analogs.
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Compound
Name/Referen
ce

Core Structure
Key
Substitutions

IC50 (µM) Citation(s)

Sorbinil
Spiro-

chromanone
6-Fluoro 0.65 [6]

Compound 3

Spiro-

thiopyrano[2,3-

b]pyridine

None 0.96 [6]

Compound 4

Spiro-

thiopyrano[2,3-

b]pyridine

7-Methyl 0.94 [6]

Enantiomer 16
Spiro-8-aza-

chromanone

6'-Chloro, 2'-

Methyl (2'R,4'S)
0.0075 [7]

Experimental Protocols
This method is a cornerstone for creating the spirohydantoin core from a ketone precursor. The

following is a modified procedure adapted for higher yields with specific heterocyclic ketones

like 8-azachromanones.[7]

Reaction Setup: In a sealed pressure vessel, combine the ketone precursor (e.g., 6-chloro-2-

methyl-8-aza-4-chromanone, 1.0 eq), potassium cyanide (3.0 eq), and ammonium carbonate

(6.0 eq).

Solvent Addition: Add a 1:1 mixture of ethanol and water until the solids are just covered.

Heating: Seal the vessel and heat to 110-120 °C with stirring for 18-24 hours. The internal

pressure will increase; ensure the vessel is rated for these conditions.

Work-up: Cool the reaction vessel to room temperature before opening. A solid precipitate

should be present.

Isolation: Filter the solid product and wash thoroughly with cold water, followed by a small

amount of cold ethanol.
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Purification: The crude spirohydantoin can be recrystallized from an appropriate solvent

system (e.g., ethanol/water or acetic acid) to yield the pure product. The drastic modification

from standard conditions involves the use of a sealed vessel and elevated temperatures to

drive the reaction to completion, which is crucial for less reactive ketone substrates.[7]

This protocol outlines a standard spectrophotometric assay to determine the IC50 of test

compounds against ALR2.[6]

Enzyme Source: Utilize partially purified ALR2 from calf or rat lens, or recombinant human

ALR2.

Reagent Preparation:

Assay Buffer: 0.1 M sodium phosphate buffer (pH 6.2).

Substrate: 10 mM DL-glyceraldehyde.

Cofactor: 0.16 mM NADPH.

Test Compounds: Dissolve in DMSO to create stock solutions and dilute to final

concentrations in the assay buffer (final DMSO concentration should be <1%).

Assay Procedure:

In a 96-well UV-transparent plate, add 150 µL of assay buffer, 20 µL of NADPH solution,

10 µL of the test compound solution, and 10 µL of the enzyme solution.

Pre-incubate the mixture at room temperature for 15 minutes.

Initiate the reaction by adding 10 µL of the DL-glyceraldehyde substrate solution.

Measurement: Immediately monitor the decrease in absorbance at 340 nm for 5-10 minutes

using a plate reader. The rate of NADPH oxidation is proportional to ALR2 activity.

Data Analysis: Calculate the percentage of inhibition for each compound concentration

relative to a DMSO control. Plot the percent inhibition against the logarithm of the compound

concentration and determine the IC50 value using non-linear regression analysis.
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Spirocyclic Thiohydantoins as Androgen Receptor
(AR) Antagonists
The androgen receptor (AR) is a critical driver in the progression of prostate cancer.[8] While

first and second-generation AR antagonists like bicalutamide and enzalutamide are effective,

resistance often develops, partly through mutations in the AR ligand-binding domain (LBD),

such as the F877L mutation.[8] This has spurred the development of novel antagonists, with

spirocyclic thiohydantoins emerging as a potent class.

Core Scaffold and Key SAR Insights
The development of these antagonists focuses on creating molecules that can effectively block

AR signaling, even in the presence of resistance-conferring mutations. The SAR studies often

involve modifications to three key regions of the molecule.

Thiohydantoin Core: The replacement of the oxygen atom at the 2-position of the hydantoin

ring with sulfur (to form a thiohydantoin) is a common and often beneficial modification in AR

antagonists. This change can alter electronic properties and improve binding affinity.[8][9]

Aromatic Moiety: The aromatic part of the molecule typically contains electron-withdrawing

groups (e.g., -CF3, -CN) and is designed to mimic the interaction of natural androgens with

the LBD. The substitution pattern is critical for potent antagonism.[10]

Spirocyclic System: Introducing a spirocyclic system provides conformational constraint. This

rigidity can lock the molecule into an optimal binding conformation, increasing potency and

providing a vector for exploring additional binding interactions within the LBD. Cyclobutyl and

cyclopentyl spiro-substituents on the thiohydantoin ring have shown excellent activity.[10]
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Caption: Logical workflow for the SAR-driven design of spirohydantoin AR antagonists.

Comparative Performance Data
This table presents data for spirocyclic thiohydantoin AR antagonists, highlighting their potency

against wild-type and mutant AR.
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Compound
Reference

Core
Structure

Key
Substitutio
ns

AR
Antagonist
IC50 (nM)
(WT)

Cell
Proliferatio
n IC50 (nM)
(LNCaP)

Citation(s)

Enzalutamide

Non-spiro

Thiohydantoi

n

Standard

reference
25-36 70-120 [8][11]

Compound

19a
Hydantoin

Pyridine

group
~23 ~100 [11]

Compound

19b
Hydantoin

Pyridine

group
~21 ~80 [11]

MDV3100

(Enzalutamid

e)

Thiohydantoi

n

Phenyl-CF3, -

CN
Potent Potent [9]

Note: Specific IC50 values for novel spirocyclic analogs are often presented in graphical form in

publications; the table reflects the relative potencies described.

Experimental Protocols
The synthesis often involves the reaction of an isothiocyanate with an amino acid ester,

followed by cyclization.[10]

Isothiocyanate Formation: React the desired aniline (e.g., 4-amino-2-

(trifluoromethyl)benzonitrile) with thiophosgene in a suitable solvent like dichloromethane

with a base (e.g., triethylamine) to form the corresponding isothiocyanate.

Coupling Reaction: React the isothiocyanate (1.0 eq) with a methyl-amino ester (e.g., methyl

2-aminoisobutyrate, 1.1 eq) in a solvent like ethanol at reflux for 4-6 hours to form the

thiourea intermediate.

Cyclization: Treat the thiourea intermediate with a strong acid (e.g., concentrated HCl) in

ethanol at reflux for 12-24 hours. This promotes cyclization to the thiohydantoin ring.
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Purification: After cooling, the product is isolated by extraction with an organic solvent (e.g.,

ethyl acetate), washed, dried, and purified by column chromatography on silica gel.

This functional assay measures the ability of a compound to antagonize androgen-induced

gene transcription.

Cell Culture: Use a suitable cell line (e.g., PC-3) that is co-transfected with a human AR

expression vector and a reporter vector containing an androgen-responsive element (ARE)

driving the expression of a reporter gene (e.g., luciferase).

Compound Treatment: Seed the cells in a 96-well plate. After 24 hours, treat the cells with

various concentrations of the test compound in the presence of a fixed, stimulating

concentration of dihydrotestosterone (DHT), the natural AR agonist.

Incubation: Incubate the plates for 18-24 hours to allow for AR-mediated transcription of the

luciferase gene.

Lysis and Measurement: Lyse the cells and measure the luciferase activity using a

luminometer according to the manufacturer's protocol (e.g., Promega Luciferase Assay

System).

Data Analysis: Normalize the luciferase signal to a cell viability marker if necessary.

Calculate the percent inhibition of DHT-induced activity for each compound concentration.

Determine the IC50 value by fitting the data to a dose-response curve.

Spirooxindole-Hydantoin Analogs in Oncology
The spirooxindole framework is a prominent feature in many natural products and synthetic

compounds with potent anticancer activity.[12] Hybrid molecules that incorporate both a

spirooxindole and a hydantoin moiety have been designed as novel anticancer agents,

targeting various pathways including cell cycle regulation and apoptosis.[13][14]

Core Scaffold and Key SAR Insights
The synthesis of these complex scaffolds is often achieved through multi-component [3+2]

cycloaddition reactions. The SAR depends on substitutions on both the oxindole and hydantoin

precursors.
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Synthetic Strategy: The most common route involves the reaction of an isatin derivative

(oxindole precursor), an amino acid, and a hydantoin-based dipolarophile. This one-pot

reaction generates complex tetracyclic structures with high stereoselectivity.[14][15]

Oxindole Ring Substituents: Electron-withdrawing or electron-donating groups on the isatin

ring significantly modulate the cytotoxic activity. For example, in one series, a 5-chloro or 5-

nitro substitution on the isatin ring led to potent activity against MCF-7 and HepG2 cancer

cell lines.[14]

Hydantoin Moiety: The hydantoin portion of the molecule can be further functionalized, but in

many reported series, it serves primarily as a structural anchor and a key component of the

dipolarophile in the cycloaddition reaction.

Mechanism of Action: These hybrids have been shown to act through various mechanisms.

Some analogs exhibit potent cyclin-dependent kinase 2 (CDK-2) inhibitory activity, while

others induce apoptosis by modulating the expression of proteins like p53, Bax, and Bcl-2.

[14][16]

Isatin Derivative Amino Acid Hydantoin-based
Dipolarophile

[3+2] Cycloaddition
(One-Pot, Multi-component)

In situ generation of
Azomethine Ylide

(from Isatin + Amino Acid)

Tetracyclic Spirooxindole-
Pyrrolidine-Hydantoin Hybrid
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Caption: General workflow for the synthesis of spirooxindole-hydantoin hybrids.

Comparative Performance Data
The following table showcases the cytotoxic activity of selected spirooxindole-hydantoin

analogs against human cancer cell lines.

Compound
Reference

Isatin
Substitutio
n

Cytotoxicity
IC50 (µM)
vs. MCF-7

Cytotoxicity
IC50 (µM)
vs. HepG2

Target/Mec
hanism

Citation(s)

Roscovitine

(Std.)
N/A 1.91 2.36

CDK-2

Inhibitor
[14]

Compound

8c
5-Chloro 0.189 1.04

CDK-2

Inhibitor
[14]

Compound

4b
6-Chloro 24.1 (MCF-7) -

MDM2

Inhibitor
[17]

Doxorubicin

(Std.)
N/A 1.9 (PC3) -

DNA

Intercalator
[17]

DFH

N/A

(bicyclo[3.2.1]

octane core)

Induces

apoptosis in

leukemia

cells

-
Mitochondrial

Pathway
[16]

Experimental Protocols
This protocol describes a representative one-pot, three-component reaction.[14]

Reaction Setup: To a solution of a substituted isatin (1.0 mmol) and an amino acid (e.g.,

sarcosine, 1.2 mmol) in methanol (20 mL), add the ethylene-engrafted hydantoin derivative

(1.0 mmol).

Reaction Conditions: Reflux the mixture for 6-8 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).
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Isolation: Upon completion, cool the reaction mixture to room temperature. The product often

precipitates from the solution.

Purification: Collect the solid product by filtration, wash with cold methanol, and dry under

vacuum. If necessary, the product can be further purified by recrystallization or column

chromatography. This efficient method allows for the rapid generation of molecular diversity

for SAR studies.

The MTT assay is a colorimetric method used to assess cell viability.

Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000

cells per well and allow them to adhere for 24 hours.

Compound Treatment: Treat the cells with serial dilutions of the test compounds (typically

from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive

control.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37 °C. Viable cells with active mitochondrial dehydrogenases will convert the yellow

MTT to a purple formazan.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Determine the IC50 value by plotting cell viability against the log of the compound

concentration and fitting the data to a dose-response curve.

Summary and Future Perspectives
The spirohydantoin scaffold is a remarkably versatile platform for the design of potent and

selective therapeutic agents. The structure-activity relationship studies across different

biological targets reveal several unifying principles:
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Conformational Rigidity: The spirocyclic nature imparts conformational constraint, which is a

key determinant of high-affinity binding.

Hydrogen Bonding: The hydantoin (or thiohydantoin) moiety consistently serves as a critical

hydrogen-bonding anchor, engaging with polar residues in the target's binding site.

Modularity: The scaffold allows for modular synthesis, enabling systematic exploration of

SAR by modifying the spiro-fused ring system and its substituents.

Future research in this area will likely focus on developing analogs with improved selectivity,

particularly for kinase inhibitors and nuclear receptor modulators, to minimize off-target effects.

The application of computational methods, such as molecular docking and dynamic

simulations, will continue to guide the rational design of new spirohydantoin derivatives with

enhanced pharmacokinetic properties and novel mechanisms of action. The continued

exploration of this privileged scaffold promises to yield new candidates for treating a wide range

of human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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